Cas no 2763776-71-0 (Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate)

• Product Name: Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate
• CAS No: 2763776-71-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5464254
• Update Time: 2025-05-20

Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate
• Z5876178447
• Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate

• Inchi： 1S/C7H10O4/c1-9-6(8)7-4-10-3-2-5(7)11-7/h5H,2-4H2,1H3
• InChI Key： JUUGERFXNBPITC-UHFFFAOYSA-N
• SMILES： O1C2CCOCC12C(=O)OC

Computed Properties

• Exact Mass: 158.05790880 g/mol
• Monoisotopic Mass: 158.05790880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 48.1
• Molecular Weight: 158.15

Additional information on Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate

Comprehensive Overview of Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate (CAS No. 2763776-71-0)

Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate (CAS No. 2763776-71-0) is a bicyclic organic compound featuring a unique 3,7-dioxabicyclo[4.1.0]heptane skeleton. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential as a versatile synthetic intermediate. The compound's bicyclic framework and ester functionality make it a valuable building block for designing novel bioactive molecules, particularly in the development of heterocyclic compounds and chiral auxiliaries.

In recent years, the demand for Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate has surged, driven by its applications in asymmetric synthesis and catalysis. Researchers are particularly interested in its role as a precursor for epoxide-containing scaffolds, which are pivotal in constructing pharmaceutical intermediates. The compound's CAS No. 2763776-71-0 is frequently searched in academic databases, reflecting its growing relevance in green chemistry and sustainable synthesis methodologies.

The synthesis of Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate typically involves ring-closing reactions or oxidation protocols, with an emphasis on atom economy and low-waste production. Its stereochemical properties are of particular interest, as they enable the creation of enantiomerically pure compounds—a critical requirement in modern drug discovery. Discussions around this compound often intersect with trending topics like AI-driven molecular design and high-throughput screening, where its structural features are leveraged for virtual library generation.

From a commercial perspective, CAS No. 2763776-71-0 is cataloged by specialty chemical suppliers catering to R&D laboratories and contract manufacturing organizations (CMOs). Its stability under standard storage conditions and compatibility with common organic solvents enhance its practicality. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity, a key consideration for users seeking high-precision reagents.

Environmental and regulatory aspects of Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate are also under scrutiny, aligning with global trends toward eco-friendly chemicals. While not classified as hazardous, its lifecycle assessment (LCA) is often evaluated in the context of green solvent alternatives and biodegradable materials. This aligns with frequent search queries about sustainable chemical alternatives and circular economy practices in the chemical industry.

In summary, Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate (CAS No. 2763776-71-0) represents a compelling case study in the intersection of structural innovation and applied organic chemistry. Its multifaceted applications—from chiral synthesis to material science—ensure its continued prominence in both academic and industrial settings, while its alignment with sustainability goals positions it as a forward-looking candidate for future research.